3-{[(t-Butoxy)carbonyl](hexyl)amino}propanoic acid

• IUPAC Name: 3-[hexyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• InChI: InChI=1S/C14H27NO4/c1-5-6-7-8-10-15(11-9-12(16)17)13(18)19-14(2,3)4/h5-11H2,1-4H3,(H,16,17)
• InChI Key: JDNHOTITPQFNMB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(CCC(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C14H27NO4
• Molecular Weight: 273.37 g/mol

Description

“3-{(t-Butoxy)carbonylamino}propanoic acid” is a chemical compound that can be purchased from various chemical suppliers. It contains a tert-butyloxycarbonyl (BOC) group, which is a protecting group used in organic synthesis.

Synthesis Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base.

Molecular Structure Analysis

The molecular formula of “3-{(t-Butoxy)carbonylamino}propanoic acid” is C8H16N2O4. Its average mass is 204.224 Da and its monoisotopic mass is 204.111008 Da.

Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used.

Scientific Research Applications

3-{[(t-Butoxy)carbonyl](hexyl)amino}propanoic acid is widely used in scientific research, particularly in the synthesis of peptides and other compounds. It is also used as a reagent in the synthesis of peptide-based drugs and other pharmaceuticals, as well as in the synthesis of peptide-based antibodies. In addition, this compound is used in the synthesis of polymers and other materials, and as a catalyst in organic reactions.

Mechanism of Action

Target of Action

The compound contains atert-butyloxycarbonyl (Boc) group , which is commonly used as a protecting group for amines in organic synthesis .

Mode of Action

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The Boc group protects the amine from unwanted reactions during synthesis, and can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .

Biochemical Pathways

The boc group plays a crucial role in peptide synthesis, which involves the formation and breaking of amide bonds . The use of Boc-protected amino acids can prevent unwanted reactions in selective or multistep organic synthesis .

Pharmacokinetics

The boc group can affect the compound’s bioavailability by protecting the amine group during synthesis and can be removed later to release the active compound .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the addition and removal of the Boc group are sensitive to the pH of the environment . Furthermore, the compound’s stability and efficacy can be affected by temperature, solvent used, and presence of other reactive groups .

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[(t-Butoxy)carbonyl](hexyl)amino}propanoic acid in laboratory experiments include the fact that it is a relatively inexpensive reagent, and that it is relatively easy to synthesize. Additionally, it is a versatile reagent and can be used in a wide range of organic reactions. The main limitation of using this compound in laboratory experiments is the fact that it is not very stable and can easily decompose under certain conditions.

Future Directions

There are a number of potential future directions for research involving 3-{[(t-Butoxy)carbonyl](hexyl)amino}propanoic acid. These include further research into its mechanism of action, as well as into its biochemical and physiological effects. Additionally, further research into its applications in the synthesis of peptide-based drugs and other pharmaceuticals could be beneficial. Additionally, further research into its use as a catalyst in organic reactions could be beneficial, as well as further research into its use in the synthesis of polymers and other materials. Finally, further research into its stability and decomposition under certain conditions could be beneficial.

Synthesis Methods

3-{[(t-Butoxy)carbonyl](hexyl)amino}propanoic acid can be synthesized by the reaction of t-butyl bromoacetate with hexyl amine in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction is carried out in an organic solvent, such as dichloromethane or ethyl acetate, and is typically run at room temperature. The product can be isolated by simple filtration and then purified by recrystallization.